Cas no 1021117-43-0 (3-benzyl-8-(2,3-dimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-benzyl-8-(2,3-dimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021117-43-0
• MF: C₂₃H₂₅N₃O₅
• MW: 423.46170592308
• CID: 6026242
• PubChem ID: 42065018
• Update Time: 2025-06-13

3-benzyl-8-(2,3-dimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-8-(2,3-dimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS021649989
• 1021117-43-0
• F2240-0036
• NCGC00451561-01

• Inchi： 1S/C23H25N3O5/c1-30-18-10-6-9-17(19(18)31-2)20(27)25-13-11-23(12-14-25)21(28)26(22(29)24-23)15-16-7-4-3-5-8-16/h3-10H,11-15H2,1-2H3,(H,24,29)
• InChI Key： UQCCFGSXVMJVAS-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)C3=CC=CC(OC)=C3OC)CC2)C(=O)N(CC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 423.17942091g/mol
• Monoisotopic Mass: 423.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.2Ų

Additional information on 3-benzyl-8-(2,3-dimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 3-benzyl-8-(2,3-dimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021117-43-0)

3-benzyl-8-(2,3-dimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1021117-43-0, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and therapeutic development.

The molecular structure of 3-benzyl-8-(2,3-dimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione consists of a spirocyclic core formed by the fusion of a triazole ring with a decane backbone. This spirocyclic arrangement introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Additionally, the presence of multiple functional groups, including benzyl and dimethoxybenzoyl substituents, as well as hydroxyl and ketone functionalities, contributes to the compound's diverse chemical reactivity and potential biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 3-benzyl-8-(2,3-dimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on various enzymatic targets and receptor pathways associated with inflammatory diseases and cancer. The spirocyclic core is particularly interesting as it mimics natural products found in plants and microorganisms known for their therapeutic benefits.

In the realm of drug discovery, the synthesis of derivatives of 3-benzyl-8-(2,3-dimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has been explored to optimize its pharmacological profile. Researchers have focused on modifying the substituents attached to the triazole ring and the decane backbone to enhance bioavailability and target specificity. For instance, computational studies have identified that introducing fluorine atoms into certain positions can improve metabolic stability while maintaining or even enhancing binding affinity to biological targets.

The potential applications of 3-benzyl-8-(2,3-dimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for developing novel materials with applications in nanotechnology and biomedicine. For example, researchers have investigated its use in designing metal-organic frameworks (MOFs) and supramolecular assemblies that could serve as drug delivery systems or sensors for detecting biological markers.

Moreover, the compound's ability to undergo selective chemical modifications has opened up avenues for its use in synthetic chemistry as a building block for more complex molecules. The spirocyclic core provides a stable platform for further functionalization through reactions such as cross-coupling and oxidation-reduction processes. These reactions can be tailored to introduce new functional groups or alter existing ones without compromising the overall structure's integrity.

The synthesis of 3-benzyl-8-(2,3-dimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has been refined over several years through iterative improvements in synthetic methodologies. Modern techniques such as flow chemistry and continuous manufacturing have been employed to enhance yield and purity while reducing production costs. These advancements have made it feasible to produce larger quantities of the compound for both research purposes and potential clinical trials.

As interest in spirocyclic compounds grows within the pharmaceutical industry due to their unique structural properties and biological activities, 3-benzyl-8-(2 3-dimethoxybenzoyl)-1 3 8-triazaspiro[4 5]decane 2 4-dione continues to be a subject of intense study. Researchers are exploring its potential as an intermediate in synthesizing novel therapeutics targeting neurological disorders、cardiovascular diseases、and infectious diseases。The spirocyclic scaffold is particularly attractive because it can mimic natural product motifs while offering improved pharmacokinetic profiles compared to linear analogs。

In conclusion, 3-benzyl-8-(23dimethoxybenzoyl) -13 -38-triazaspiro [45] decane -24dione (CAS No.1021117 -43 -0) is a structurally fascinating compound with significant potential in medicinal chemistry。Its unique spirocyclic framework、functional group diversity、and promising biological activities make it a valuable candidate for further exploration。With continued research efforts aimed at optimizing its pharmacological properties、this compound holds promise for contributing to next-generation therapeutics across multiple disease areas。